Cas no 921606-81-7 (Pyridazine, 3-[4-(2-ethylphenoxy)-1-piperidinyl]-6-(1H-imidazol-1-yl)-)

• Product Name: Pyridazine, 3-[4-(2-ethylphenoxy)-1-piperidinyl]-6-(1H-imidazol-1-yl)-
• CAS No: 921606-81-7
• MF: C₂₀H₂₃N₅O
• MW: 349.429523706436
• CID: 744223
• PubChem ID: 46225445
• Update Time: 2025-04-19

Pyridazine, 3-[4-(2-ethylphenoxy)-1-piperidinyl]-6-(1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-[4-(2-ethylphenoxy)-1-piperidinyl]-6-(1H-imidazol-1-yl)-
• 3-[4-(2-ethylphenoxy)piperidin-1-yl]-6-imidazol-1-ylpyridazine
• 3-[4-(2-Ethylphenoxy)piperidin-1-yl]-6-(1H-imidazol-1-yl)pyridazine
• BDBM50305750
• CHEMBL608863
• 921606-81-7
• 3-(4-(2-ethylphenoxy)piperidin-1-yl)-6-(1H-imidazol-1-yl)pyridazine
• DTXSID30673145

• Inchi： 1S/C20H23N5O/c1-2-16-5-3-4-6-18(16)26-17-9-12-24(13-10-17)19-7-8-20(23-22-19)25-14-11-21-15-25/h3-8,11,14-15,17H,2,9-10,12-13H2,1H3
• InChI Key： OGCILDQEMFKUAN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CC)C1CCN(C2=CC=C(N3C=NC=C3)N=N2)CC1

Computed Properties

• Exact Mass: 349.19026037g/mol
• Monoisotopic Mass: 349.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.1Ų